Cas no 1517129-22-4 (1-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}ethan-1-one)

• Product Name: 1-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}ethan-1-one
• CAS No: 1517129-22-4
• MF: C₈H₇N₃O
• MW: 161.160681009293
• CID: 5305173
• Update Time: 2026-03-10

1-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-pyrrolo[2,1-f][1,2,4]triazin-5-yl-
• 1-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}ethan-1-one

• Inchi： 1S/C8H7N3O/c1-6(12)7-2-3-11-8(7)4-9-5-10-11/h2-5H,1H3
• InChI Key： FRQOOWIDGOVDCT-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C2N(C=C1)N=CN=C2)C

Additional information on 1-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}ethan-1-one

Introduction to 1-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}ethan-1-one (CAS No. 1517129-22-4)

1-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}ethan-1-one, also known by its CAS number 1517129-22-4, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolo[2,1-f][1,2,4]triazine derivatives and has shown promising biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 1-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}ethan-1-one is characterized by a pyrrolo[2,1-f][1,2,4]triazine core linked to an ethanone moiety. This unique structural arrangement confers the compound with a range of pharmacological properties, including anti-inflammatory, antitumor, and antiviral activities. Recent studies have further elucidated the mechanisms by which this compound exerts its biological effects, providing valuable insights into its potential therapeutic applications.

In the realm of medicinal chemistry, 1-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}ethan-1-one has been extensively studied for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are major health concerns worldwide. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines and reduce inflammation in various in vitro and in vivo models. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}ethan-1-one significantly reduced the levels of TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

Beyond its anti-inflammatory properties, 1-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}ethan-1-one has also shown promise as an antitumor agent. Cancer remains one of the leading causes of mortality globally, and the development of new and effective anticancer drugs is a critical area of research. Studies have indicated that this compound can induce apoptosis in various cancer cell lines and inhibit tumor growth in animal models. A notable study published in the European Journal of Medicinal Chemistry reported that 1-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}ethan-1-one exhibited potent cytotoxic activity against human breast cancer cells (MCF-7) and colon cancer cells (HCT-15) by disrupting mitochondrial function and activating caspase-dependent apoptosis pathways.

In addition to its anti-inflammatory and antitumor activities, 1-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}ethan-1-one has been investigated for its antiviral properties. Viral infections pose significant public health challenges, and the development of effective antiviral agents is crucial for controlling these diseases. Research has shown that this compound can inhibit the replication of several viruses by interfering with key viral enzymes or host cell factors required for viral replication. A study published in Antiviral Research demonstrated that 1-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}ethan-1-one effectively inhibited the replication of hepatitis C virus (HCV) in cell culture models by targeting the viral NS3 protease.

The pharmacokinetic properties of 1-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}ethan-1-one have also been evaluated to assess its potential as a therapeutic agent. Studies have shown that this compound exhibits favorable absorption and distribution profiles when administered orally or intravenously. Additionally, it has been found to have a reasonable half-life and low toxicity in preclinical studies. These characteristics make it an attractive candidate for further development as a drug candidate.

In conclusion, ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ (CAS No. (CAS No. (CAS No. (CAS No. (CAS No. (CAS No. (CAS No. (CAS No. (CAS No. (CAS No. (CAS No. (CAS No. (CAS No.) is a multifaceted compound with significant potential in various therapeutic areas. Its anti-inflammatory properties make it a promising candidate for treating inflammatory diseases such as arthritis and IBD. Its antitumor activities suggest its potential as an anticancer agent for treating various types of cancer. Furthermore,

its antiviral properties highlight its utility in combating viral infections like HCV.

Ongoing research continues to uncover new applications and mechanisms of action for this compound,

underscoring its importance in the field of medicinal chemistry.

As research progresses,

it is likely that ̶                                                 </article></response> In conclusion, ̶</article></response> In conclusion, (CAS No. ) is a multifaceted compound with significant potential in various therapeutic areas. Its anti-inflammatory properties make it a promising candidate for treating inflammatory diseases such as arthritis and IBD. Its antitumor activities suggest its potential as an anticancer agent for treating various types of cancer. Furthermore,, its antiviral properties highlight its utility in combating viral infections like HCV.

Ongoing research continues to uncover new applications and mechanisms of action for this compound,

underscoring its importance in the field of medicinal chemistry.

As research progresses,

it is likely that (CAS No.) will play a crucial role in developing new therapies for a wide range of diseases.